molecular formula C25H27N5O2S B2869704 2-{3-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-oxopropyl}-5-thioxo-5,6-dihydroimidazo[1,2-c]quinazolin-3(2H)-one CAS No. 1028685-31-5

2-{3-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-oxopropyl}-5-thioxo-5,6-dihydroimidazo[1,2-c]quinazolin-3(2H)-one

Cat. No. B2869704
CAS RN: 1028685-31-5
M. Wt: 461.58
InChI Key: ITTCTMSUZLGKJA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound contains several functional groups including a piperazine ring, a thioxo group, and an imidazoquinazolinone group. Piperazine rings are often found in pharmaceuticals and are known to have a wide range of biological activities . The thioxo group and the imidazoquinazolinone group are less common, but they may contribute to the compound’s reactivity and potential biological activity.


Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the piperazine ring, the thioxo group, and the imidazoquinazolinone group. The piperazine ring is known to participate in a variety of reactions, while the thioxo group could potentially act as a nucleophile in certain conditions .


Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would likely be influenced by its molecular structure. The presence of the piperazine ring could potentially increase the compound’s solubility in polar solvents, while the thioxo and imidazoquinazolinone groups could influence its acidity and reactivity .

Scientific Research Applications

Pharmacological Activity of Novel Compounds

  • Antihypertensive Agents : Some piperidine derivatives with a quinazoline ring system have been prepared and tested for their antihypertensive activity, showcasing potential as antihypertensive agents in animal models (Takai et al., 1986).

Antimicrobial and Antifungal Agents

  • Antimicrobial Activity : Novel series of thiazolidinone derivatives and other compounds have shown antimicrobial activity against a range of bacteria and fungi, highlighting their potential as antimicrobial agents (Patel et al., 2012). Additionally, N-aryl-4-[6-(2-fluoropyridin-3-yl)quinazolin-2-yl]-piperazine-1-carboxamide or -carbothioamide derivatives synthesized showed promising antimicrobial activity (Babu et al., 2015).

Anticancer Activity

  • Antitumor Agents : 2-(Benzimidazol-2-yl)quinoxalines with piperazine, piperidine, and morpholine moieties have demonstrated promising activity against a range of cancer lines, suggesting their potential as novel antitumor agents (Mamedov et al., 2022).

Antihypertensive and Alpha-1-Adrenoceptor Antagonists

  • Antihypertensive Action : Compounds such as DL-017, a quinazoline derivative, have shown alpha-1-adrenoceptor antagonistic and type I antiarrhythmic effects, indicating potential for the treatment of hypertension and related cardiovascular conditions (Tsai et al., 2001).

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the condensation of 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid with 2-(2,3-dimethylphenyl)piperazine-1-carboxylic acid followed by cyclization with isatoic anhydride and thionation with Lawesson's reagent.", "Starting Materials": [ "2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid", "2-(2,3-dimethylphenyl)piperazine-1-carboxylic acid", "isatoic anhydride", "Lawesson's reagent" ], "Reaction": [ "Step 1: Condensation of 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid with 2-(2,3-dimethylphenyl)piperazine-1-carboxylic acid using EDCI/HOBt as coupling agents in DMF to form the intermediate.", "Step 2: Cyclization of the intermediate with isatoic anhydride in the presence of triethylamine in DMF to form the imidazo[1,2-c]quinazolin-3(2H)-one ring.", "Step 3: Thionation of the imidazo[1,2-c]quinazolin-3(2H)-one ring with Lawesson's reagent in refluxing toluene to form the final product, 2-{3-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-oxopropyl}-5-thioxo-5,6-dihydroimidazo[1,2-c]quinazolin-3(2H)-one." ] }

CAS RN

1028685-31-5

Molecular Formula

C25H27N5O2S

Molecular Weight

461.58

IUPAC Name

2-[3-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-oxopropyl]-5-sulfanylidene-1,2-dihydroimidazo[1,2-c]quinazolin-3-one

InChI

InChI=1S/C25H27N5O2S/c1-16-6-5-9-21(17(16)2)28-12-14-29(15-13-28)22(31)11-10-20-24(32)30-23(26-20)18-7-3-4-8-19(18)27-25(30)33/h3-9,20,26H,10-15H2,1-2H3

InChI Key

ITTCTMSUZLGKJA-UHFFFAOYSA-N

SMILES

CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)CCC3C(=O)N4C(=C5C=CC=CC5=NC4=S)N3)C

solubility

not available

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.